Cas no 338753-86-9 (N'-(6-fluoro-2-pyridinyl)benzenesulfonohydrazide)
N'-(6-fluoro-2-pyridinyl)benzenesulfonohydrazide Chemical and Physical Properties
Names and Identifiers
-
- N'-(6-fluoropyridin-2-yl)benzenesulfonohydrazide
- N'-(6-FLUORO-2-PYRIDINYL)BENZENESULFONOHYDRAZIDE
- N'-(6-fluoro-2-pyridinyl)benzenesulfonohydrazide
-
- Inchi: 1S/C11H10FN3O2S/c12-10-7-4-8-11(13-10)14-15-18(16,17)9-5-2-1-3-6-9/h1-8,15H,(H,13,14)
- InChI Key: HLKHXRSTVSNOEH-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(NNC1C=CC=C(N=1)F)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 352
- XLogP3: 2.5
- Topological Polar Surface Area: 79.5
N'-(6-fluoro-2-pyridinyl)benzenesulfonohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1665581-1mg |
N'-(6-fluoropyridin-2-yl)benzenesulfonohydrazide |
338753-86-9 | 98% | 1mg |
¥ĜĸĊ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1665581-2mg |
N'-(6-fluoropyridin-2-yl)benzenesulfonohydrazide |
338753-86-9 | 98% | 2mg |
¥ŰƦĜ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1665581-5mg |
N'-(6-fluoropyridin-2-yl)benzenesulfonohydrazide |
338753-86-9 | 98% | 5mg |
¥ţNjǵ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1665581-10mg |
N'-(6-fluoropyridin-2-yl)benzenesulfonohydrazide |
338753-86-9 | 98% | 10mg |
¥ĸĸĊ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1665581-20mg |
N'-(6-fluoropyridin-2-yl)benzenesulfonohydrazide |
338753-86-9 | 98% | 20mg |
¥ňĊňƦ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1665581-25mg |
N'-(6-fluoropyridin-2-yl)benzenesulfonohydrazide |
338753-86-9 | 98% | 25mg |
¥ňNjĊNj | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1665581-50mg |
N'-(6-fluoropyridin-2-yl)benzenesulfonohydrazide |
338753-86-9 | 98% | 50mg |
¥ňĜNjƦ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1665581-100mg |
N'-(6-fluoropyridin-2-yl)benzenesulfonohydrazide |
338753-86-9 | 98% | 100mg |
¥ĊƦĜĸ | 2023-07-25 |
N'-(6-fluoro-2-pyridinyl)benzenesulfonohydrazide Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on N'-(6-fluoro-2-pyridinyl)benzenesulfonohydrazide
Introduction to N'-(6-fluoro-2-pyridinyl)benzenesulfonohydrazide (CAS No. 338753-86-9)
N'-(6-fluoro-2-pyridinyl)benzenesulfonohydrazide, a compound with the chemical identifier CAS No. 338753-86-9, is a specialized molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of derivatives that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The presence of both fluoro and pyridinyl substituents in its structure contributes to its unique chemical properties and potential therapeutic applications.
The molecular structure of N'-(6-fluoro-2-pyridinyl)benzenesulfonohydrazide consists of a benzene ring sulfonated at one position and hydrazided at another, with a 6-fluoro-2-pyridinyl group attached to the sulfonamide moiety. This configuration imparts specific electronic and steric properties that are crucial for its interaction with biological targets. The fluorine atom, in particular, is known for its ability to modulate the binding affinity and metabolic stability of drug candidates, which has been widely exploited in the design of modern pharmaceuticals.
In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives due to their diverse pharmacological profiles. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The introduction of fluorine into these molecules often enhances their bioavailability and efficacy, making them more suitable for clinical applications. N'-(6-fluoro-2-pyridinyl)benzenesulfonohydrazide is no exception and has been investigated for its potential role in various therapeutic contexts.
One of the most compelling aspects of N'-(6-fluoro-2-pyridinyl)benzenesulfonohydrazide is its reported activity as an inhibitor of certain enzymes involved in cancer progression. Studies have shown that this compound can selectively target enzymes such as kinases and proteases, which are critical for tumor growth and metastasis. The fluoro substituent plays a pivotal role in enhancing the binding affinity to these enzymatic targets, thereby improving the compound's inhibitory potency. This has led to its exploration as a lead compound in the development of targeted cancer therapies.
The pharmacokinetic properties of N'-(6-fluoro-2-pyridinyl)benzenesulfonohydrazide have also been extensively studied. Its molecular design allows for favorable solubility and metabolic stability, which are essential factors for drug-like properties. Preclinical studies have demonstrated that this compound exhibits good oral bioavailability and prolonged half-life, suggesting its potential for effective systemic delivery. These findings are particularly encouraging for the development of once-daily dosing regimens, which would improve patient compliance and convenience.
In addition to its anti-cancer applications, N'-(6-fluoro-2-pyridinyl)benzenesulfonohydrazide has shown promise in other therapeutic areas. Research indicates that it may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of this compound to cross the blood-brain barrier and interact with central nervous system targets is an exciting prospect for future drug development. Furthermore, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting potential benefits in conditions like rheumatoid arthritis.
The synthesis of N'-(6-fluoro-2-pyridinyl)benzenesulfonohydrazide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluoro group at the 6-position of the pyridine ring is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels necessary for pharmaceutical applications. The development of efficient synthetic routes has been a key focus for researchers aiming to produce this compound on a larger scale.
The safety profile of N'-(6-fluoro-2-pyridinyl)benzenesulfonohydrazide has been evaluated through various toxicological studies. Preliminary data suggest that it exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further studies are needed to fully characterize its safety profile before human clinical trials can commence. These studies will focus on long-term exposure effects, potential drug-drug interactions, and any unforeseen adverse reactions that may arise.
In conclusion, N'-(6-fluoro-2-pyridinyl)benzenesulfonohydrazide (CAS No. 338753-86-9) is a promising pharmacological entity with significant potential in multiple therapeutic areas. Its unique molecular structure, characterized by the presence of both fluoro and pyridinyl substituents, contributes to its diverse biological activities. Ongoing research continues to uncover new applications for this compound, making it a valuable asset in the quest for novel treatments for various diseases.
338753-86-9 (N'-(6-fluoro-2-pyridinyl)benzenesulfonohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)